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Compound of Interest

Compound Name: D-Fructose-13C,d2
Cat. No.: B12403597
Get Quote
. J

This guide outlines the validated disposal and handling procedures for D-Fructose-13C,d2.

Executive Safety Directive

Status:NON-RADIOACTIVE Hazard Class:NON-HAZARDOUS (GHS)
Critical Operational Note: D-Fructose-13C,d2 contains stable isotopes (

and Deuterium/

). It does not emit ionizing radiation. DO NOT dispose of this material in radioactive waste
streams (e.g.,

or

bins). Doing so triggers unnecessary regulatory audits and exorbitant disposal costs. Treat this
substance as a standard chemical reagent.

Chemical Profile & Hazard Assessment

Before disposal, verify the material against the physical properties below to ensure no
degradation or misidentification has occurred.
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Property

Specification

Operational Relevance

Chemical Name

D-Fructose-13C,d2

Substrate for metabolic flux

analysis.[1][2]

Isotopes

Carbon-13 (

), Deuterium (

)

Stable isotopes; no half-life, no

decay.[1]

Physical State

White to off-white crystalline

solid

Hygroscopic; keep desiccated

to prevent clumping.[1]

Determines liquid waste

Solubility Highly soluble in water, ethanol o
stream classification.[1]
o Low acute toxicity; functionally
Toxicity (LD50) > 5000 mg/kg (Rat, Oral) ) ]
identical to sucrose.[1]
Combustible only at high
Flammability Non-flammable temperatures (dust explosion

risk).[1]

Expert Insight: While D-Fructose is biologically benign, in a GLP/GMP environment, "dilution is

not the solution.” You must document the disposal of the specific chemical entity to maintain

mass balance records, even if the material is non-hazardous.

Disposal Decision Logic (Workflow)

The disposal route is strictly determined by the matrix the fructose is currently in (e.g., pure

solid vs. dissolved in acetonitrile).

Scenario A: Pure Solid or Aqueous Solution (Non-

Hazardous)

» Classification: Non-regulated organic waste.

e Procedure:
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o Dissolution: If solid, dissolve in a small volume of water to prevent dust generation during
handling.

o Container: Transfer to a High-Density Polyethylene (HDPE) waste container labeled "Non-
Hazardous Organic Waste."

o Drain Disposal (Conditional):Only if explicitly permitted by your facility's wastewater permit,
small quantities (<10g) of pure sugar solutions may often be flushed down the sanitary
sewer with copious water. However, strict adherence to local BOD (Biological Oxygen
Demand) limits is required.

o Preferred Method: Collect in a drum for incineration to ensure complete destruction and
traceability.

Scenario B: Mixed with Organic Solvents (e.g.,
Methanol, Acetonitrile)[1]

 Classification: Hazardous Chemical Waste (Ignitable/Toxic).

e Procedure:

o

Segregation: Do not mix with aqueous acid/base streams.

[¢]

Container: Collect in a solvent-compatible container (e.g., Safety Can or glass bottle with
vented cap).

[¢]

Labeling: Label strictly according to the solvent hazard (e.g., "Waste Acetonitrile, D-
Fructose-13C,d2 Contaminated").

[¢]

Disposal: Ship for fuel blending or incineration.

Visualized Disposal Workflow

The following logic gate ensures compliance with RCRA (USA) and general international waste
standards.
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Start: D-Fructose-13C,d2 Waste

What is the physical state?

VAN

Solid / Powder Liquid Solution

o ‘Mistake!  Btandard Lab Practice

s

STOP: Do NOT use Solid Chemical Waste Is the solvent hazardous?
Radioactive Bins (Non-Hazardous) (e.g., MeOH, ACN, DMSO)

‘es (Organic) No (Water/Buffer)

Hazardous Solvent Waste Non-Hazardous Liquid Waste
(Tag: Flammable/Toxic) (High BOD)

Sanitary Sewer |
(ONLY if permitted <10g) i

Click to download full resolution via product page
Figure 1: Decision matrix for the segregation and disposal of stable-isotope labeled fructose.

Container Labeling Protocol

Proper labeling prevents "unknown chemical" charges from waste contractors. Use the
following template for your waste tags:
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Field Entry Reasoning

Full chemical name required.

Chemical Name D-Fructose-13C,d2 Do not use abbreviations like
"Fruc-lso".
) 95% Water, 5% Fructose List all solvents/buffers

Constituents

(Example) present.[1]

[]Ignitable [ ] Corrosive [X] Unless mixed with solvents, it
Hazard Checkbox )

Non-Hazardous is non-hazardous.[1]
Generator Info [Your Name/Lab/Date] Required for traceability.

Emergency Procedures

Although the compound is low-hazard, standard laboratory hygiene applies.

o Spill (Solid): Sweep up dry to avoid creating a sticky residue. Place in a bag for solid waste
disposal. Ventilate the area if dust is generated.[3]

o Spill (Liquid): Absorb with paper towels or inert absorbent (vermiculite). Clean the surface
with warm water and detergent to remove sticky sugar residues, which can attract pests.

o Eye Contact: Flush eyes with water for 15 minutes.[4][5] The sugar is an irritant due to

osmotic effects but is not corrosive.

¢ Ingestion: Essentially harmless in small quantities, but do not consume lab materials. Drink
water to dilute.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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